N-(3-chlorophenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H17ClN4O3S/c1-27-15-7-5-12(6-8-15)9-16-18(26)22-19(24-23-16)28-11-17(25)21-14-4-2-3-13(20)10-14/h2-8,10H,9,11H2,1H3,(H,21,25)(H,22,24,26)
• InChI Key: RIMIMVXKZBPEDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN4O3S
• Molecular Weight: 416.9 g/mol
• CAS No.: 898624-18-5

Description

N-(3-chlorophenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17ClN4O3S and its molecular weight is 416.88. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition

Some novel heterocyclic compounds derived from related structures have been synthesized and investigated for their enzyme inhibition properties. For instance, certain derivatives have demonstrated significant anti-lipase and anti-α-glucosidase activities, suggesting potential applications in the treatment of diseases related to these enzymes (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial Activity

Rhodanine-3-acetic acid derivatives, which share a similar structural motif, have shown potent antimicrobial activities against a range of bacteria, mycobacteria, and fungi. These findings indicate the potential of such compounds in developing new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).

Antioxidant and Antitumor Activities

Compounds derived from similar structural frameworks have been evaluated for their antioxidant and antitumor activities. These studies provide insights into the potential therapeutic applications of these compounds in combating oxidative stress and tumor growth (El-Moneim, El‐Deen, & El-Fattah, 2011).

COX Inhibition and Analgesic Agents

Research into novel benzodifuranyl, 1,3,5-triazines, and related derivatives has highlighted their potential as anti-inflammatory and analgesic agents. These compounds have been shown to inhibit cyclooxygenase enzymes, offering a pathway for the development of new pain management therapies (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Ligand-Protein Interactions and Solar Cell Applications

Studies on benzothiazolinone acetamide analogs have explored their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency and non-linear optical activity, suggesting applications in renewable energy technologies (Mary et al., 2020).